(4-Ethylbenzyl)hydrazine hydrochloride
Overview
Description
“(4-Ethylbenzyl)hydrazine hydrochloride” is a hydrazine compound with the molecular formula C9H14N2 . It has a molecular weight of 186.68 . It is a solid substance at room temperature .
Molecular Structure Analysis
The linear formula of “(4-Ethylbenzyl)hydrazine hydrochloride” is C9 H14 N2 . Cl H . The structure consists of a benzene ring substituted with an ethyl group and a hydrazine group .Physical And Chemical Properties Analysis
“(4-Ethylbenzyl)hydrazine hydrochloride” is a solid at room temperature . It has a molecular weight of 186.68 .Scientific Research Applications
Synthesis Applications
Synthesis of Tebufenozide : (4-Ethylbenzyl)hydrazine hydrochloride is used in the synthesis of tebufenozide, a product obtained with a high yield and purity (Jiang Guo-fang, 2007).
Preparation of Hydrazones and Hydrazone Derivatives : This compound plays a role in the synthesis of various hydrazones and hydrazone derivatives, which are then evaluated for different biological activities, such as antibacterial and molecular docking studies (R. M. Shakir et al., 2020).
Formation of 1,2,4‐Triazole Derivatives : It is utilized in the production of 1,2,4‐triazole derivatives, which show potential in inhibiting lipase and urease, indicating their therapeutic potential (O. Bekircan et al., 2014).
Development of Hydrazone Derivatives : Employed in the synthesis and characterization of new hydrazone derivatives, these compounds have various potential applications in medicinal chemistry (Ahmed A. Saheeb & Wasan k. Damdoom, 2020).
Creation of Aromatic Hydrazide Derivatives : This chemical is instrumental in the synthesis of aromatic hydrazide derivatives, which are studied for their role in corrosion inhibition (P. Kumari et al., 2017).
Chemical Characterization and Analysis
Spectrophotometric Determination of Hydrazine : (4-Ethylbenzyl)hydrazine hydrochloride is involved in the spectrophotometric analysis of hydrazine, an important aspect of chemical analysis and quality control (M. George et al., 2008).
Enzymatic Synthesis in Non-aqueous Medium : It is used in the enzymatic synthesis of isoniazid, an agent in tuberculosis treatment, demonstrating the versatility of (4-Ethylbenzyl)hydrazine hydrochloride in biotechnological applications (G. Yadav et al., 2005).
properties
IUPAC Name |
(4-ethylphenyl)methylhydrazine;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H14N2.ClH/c1-2-8-3-5-9(6-4-8)7-11-10;/h3-6,11H,2,7,10H2,1H3;1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IRLDDVRFQUNSCK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)CNN.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H15ClN2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
186.68 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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